Cas no 1805919-51-0 (5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid)

5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid is a fluorinated pyridine derivative with a unique substitution pattern, offering versatility in pharmaceutical and agrochemical applications. The presence of cyano, difluoromethyl, and fluorine substituents enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. Its carboxylic acid functionality allows for further derivatization, enabling the development of targeted molecules. The difluoromethyl group contributes to metabolic stability, while the fluorine atoms improve lipophilicity and bioavailability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its structural features. Its high purity and well-defined chemical properties ensure consistent performance in synthetic workflows.

5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid structure

1805919-51-0 structure

Product Name:5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

CAS No:1805919-51-0

MF:C₈H₃F₃N₂O₂

MW:216.116832017899

CID:4807352

Update Time:2025-06-08

5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid
- Inchi： 1S/C8H3F3N2O2/c9-5-4(7(10)11)3(1-12)2-13-6(5)8(14)15/h2,7H,(H,14,15)
- InChI Key： PRKUYXVMRVHWIA-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)O)=NC=C(C#N)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 302
XLogP3: 1.2
Topological Polar Surface Area: 74

5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029043497-1g	5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid	1805919-51-0	97%	1g	$1,475.10	2022-04-01

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Additional information on 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

Comprehensive Overview of 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid (CAS No. 1805919-51-0)

5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid (CAS No. 1805919-51-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano, difluoromethyl, and carboxylic acid, exhibits remarkable potential for applications in drug discovery and material science. Its molecular structure, featuring a fluorinated aromatic ring, contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid stems from their ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). Researchers are increasingly exploring its utility in the design of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies. Additionally, its agrochemical applications are being investigated due to its potential to improve crop protection formulations, addressing global challenges such as food security and sustainable agriculture.

From a synthetic perspective, the compound's multifunctional groups offer versatile reactivity, enabling its use in cross-coupling reactions and heterocyclic synthesis. This adaptability has made it a focal point in academic and industrial laboratories, particularly in the context of green chemistry and catalysis. Recent studies highlight its role in developing biodegradable materials, further emphasizing its relevance in environmentally conscious research.

In the realm of drug discovery, 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid is often discussed in conjunction with structure-activity relationship (SAR) studies. Its electron-withdrawing substituents are known to influence binding affinity and selectivity, making it a promising scaffold for small-molecule therapeutics. The compound's compatibility with high-throughput screening platforms has also been noted, underscoring its utility in modern pharmaceutical R&D workflows.

As the demand for novel chemical entities continues to rise, 5-Cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid stands out as a critical building block for innovation. Its integration into AI-driven drug design pipelines and computational chemistry models reflects the intersection of traditional synthetic methods with cutting-edge technology. This synergy is reshaping the landscape of medicinal chemistry, offering new avenues for tackling complex diseases.

For researchers and industry professionals, understanding the properties and applications of CAS No. 1805919-51-0 is essential. Its role in advancing sustainable chemistry and therapeutic development positions it as a compound of enduring significance. Future studies are expected to explore its potential in nanotechnology and bioconjugation, further expanding its impact across interdisciplinary fields.